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Compound of Interest

Compound Name: Omeprazole sulfide

Cat. No.: B194793

Essential Safety and Handling Guide for
Omeprazole Sulfide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Omeprazole sulfide in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Immediate Safety Overview

Omeprazole sulfide is a chemical compound that requires careful handling due to its potential
health hazards. It is known to cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3] Some findings also indicate it may lead to an allergic skin reaction.
The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[4] Therefore,
adherence to strict personal protective equipment (PPE) protocols is mandatory.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure to Omeprazole sulfide. The following
table summarizes the required equipment.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or latex/nitrile rubber
gloves. Powder-free is
recommended. Consider

double gloving.[4]

Prevents skin contact and
potential absorption. Gloves
should be changed frequently,

especially if contaminated.[4]

[5]

Eye and Face Protection

Safety glasses with side
shields or tightly fitting safety

goggles.[1][4][6]

Protects eyes from dust

particles and splashes.[4]

Skin and Body Protection

Impermeable protective
clothing or a lab coat. Long-
sleeved gowns are
recommended.[1][4][6]

Minimizes skin exposure.[4]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N-95 or N-100
particle mask) is necessary if
dust formation is likely or if

ventilation is inadequate.[4][6]

[7]

Prevents the inhalation of

airborne particles.[4]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storing Omeprazole sulfide is crucial for laboratory

safety.

Handling Procedures

» Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[4][7][8]

» Ventilation: Always handle Omeprazole sulfide in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1][4][6][7]

e Avoid Dust Formation: As Omeprazole sulfide is a solid, handle it carefully to avoid

generating dust.[4][6][7] Use appropriate tools for transferring the substance.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/phr1059
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.benchchem.com/product/b194793?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://ors.od.nih.gov/sr/dohs/safety/laboratory/Pages/student_goodlab.aspx
https://www.benchchem.com/product/b194793?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b194793?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Personal Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[8] Wash hands
thoroughly after handling the compound and before leaving the lab.[1][8]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and
prevent inhalation of dust or vapors.[2][6][7]

Storage Procedures

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]
o Store locked up.[1]

e Protect from light and moisture.[7][9]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Omeprazole sulfide.
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Disposal Plan

Proper disposal of Omeprazole sulfide and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Waste Collection: Collect all waste materials, including unused Omeprazole sulfide and any
contaminated disposables (e.g., gloves, wipes), in a designated and clearly labeled
hazardous waste container.

» Container Sealing: Ensure the waste container is properly sealed to prevent leaks or spills.

¢ Regulatory Compliance: Dispose of the contents and the container in accordance with all
local, state, and federal regulations.[1] Do not dispose of it in the regular trash or pour it
down the drain.[1][5]

» Decontamination: Decontaminate surfaces and equipment that have come into contact with
Omeprazole sulfide by scrubbing with alcohol.[1]

Quantitative Data and Properties

The following table summarizes key physical and chemical properties of Omeprazole sulfide.

Property Value

Appearance Solid, White to off-white powder[1][9]
Melting Point 115-119 °C[1][9]

Flash Point 280.2 °C[1]

Water Solubility No data available[1]

Occupational Exposure Limits No data available[6]

Emergency and First-Aid Protocols

Immediate and appropriate first-aid measures are crucial in the event of an accidental
exposure.
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Exposure Route First-Aid Procedure

Immediately wash with plenty of soap and water.
) [1] Remove contaminated clothing and wash it
If on Skin S
before reuse.[1] If skin irritation occurs, seek

medical advice.[2]

Rinse cautiously with water for several minutes.
) [1][2] Remove contact lenses if present and
If in Eyes ] o
easy to do so. Continue rinsing.[1][2]

Immediately call a physician.[1]

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing.[1][2]

If Inhaled If breathing is difficult, provide cardiopulmonary
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.[1]

Wash out the mouth with water. Do NOT induce
If Swallowed . -
vomiting. Call a physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]
esschemco.com [esschemco.com]

biosynth.com [biosynth.com]

sigmaaldrich.com [sigmaaldrich.com]

2.
3.
4. benchchem.com [benchchem.com]
5.
6. echemi.com [echemi.com]

7.

fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://esschemco.com/wp-content/uploads/2020/10/Omeprazole-Sulfide-D3.pdf
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://esschemco.com/wp-content/uploads/2020/10/Omeprazole-Sulfide-D3.pdf
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://esschemco.com/wp-content/uploads/2020/10/Omeprazole-Sulfide-D3.pdf
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://esschemco.com/wp-content/uploads/2020/10/Omeprazole-Sulfide-D3.pdf
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b194793?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://esschemco.com/wp-content/uploads/2020/10/Omeprazole-Sulfide-D3.pdf
https://www.biosynth.com/Files/MSDS/IM/57/MSDS_IM57926_4000_EN.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/phr1059
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o 8. Safe Laboratory Practices & Procedures [ors.od.nih.gov]
¢ 9. Omeprazole sulfide - CAS-Number 73590-85-9 - Order from Chemodex [chemodex.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Omeprazole
sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194793#personal-protective-equipment-for-handling-
omeprazole-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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